Cas no 2228082-98-0 (2-amino-3-methyl-3-(1H-pyrrol-3-yl)butanoic acid)

• Product Name: 2-amino-3-methyl-3-(1H-pyrrol-3-yl)butanoic acid
• CAS No: 2228082-98-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6069812
• PubChem ID: 165790547
• Update Time: 2025-05-24

2-amino-3-methyl-3-(1H-pyrrol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-3-(1H-pyrrol-3-yl)butanoic acid
• EN300-1790199
• 2228082-98-0

• Inchi： 1S/C9H14N2O2/c1-9(2,7(10)8(12)13)6-3-4-11-5-6/h3-5,7,11H,10H2,1-2H3,(H,12,13)
• InChI Key： LJENUTYTZJFZAK-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=CNC=1)N)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 79.1Ų

Additional information on 2-amino-3-methyl-3-(1H-pyrrol-3-yl)butanoic acid

2-Amino-3-Methyl-3-(1H-Pyrrol-3-yl)Butanoic Acid: A Comprehensive Overview

2-Amino-3-methyl-3-(1H-pyrrol-3-yl)butanoic acid is a unique organic compound with the CAS number 2228082-98-0. This compound belongs to the class of amino acids, specifically a substituted butanoic acid derivative. Its structure features an amino group (-NH₂), a methyl group (-CH₃), and a pyrrole ring (1H-pyrrol-3-yl) attached to the third carbon of the butanoic acid backbone. The presence of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, biotechnology, and materials science.

The synthesis of 2-amino-3-methyl-3-(1H-pyrrol-3-yl)butanoic acid has been explored through various methods, including enzymatic catalysis and chemical synthesis. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in drug development. Researchers have also investigated the stereochemical properties of this molecule, revealing its potential as a chiral building block in organic synthesis.

One of the most promising areas of research involving 2-amino-3-methyl-3-(1H-pyrrol-3-yl)butanoic acid is its role in peptide synthesis. Due to its unique side chain, this amino acid can form peptides with enhanced stability and bioactivity. Studies have shown that incorporating this amino acid into peptide sequences can improve their resistance to enzymatic degradation, making them ideal candidates for drug delivery systems.

In addition to its role in peptide synthesis, 2-amino-3-methyl-3-(1H-pyrrol-3-yl)butanoic acid has been explored for its potential as a building block in the development of bioactive molecules. Recent research has focused on its ability to modulate cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. For instance, studies have demonstrated that derivatives of this compound can inhibit key enzymes associated with chronic inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting its potential as an anti-inflammatory agent.

The pyrrole ring in 2-amino-3-methyl-3-(1H-pyrrol-3-yl)butanoic acid contributes significantly to its electronic properties and reactivity. This aromatic heterocycle allows the molecule to participate in various π-interactions, which are essential for its biological activity. Researchers have also explored the use of this compound in supramolecular chemistry, where it serves as a building block for self-assembled structures with potential applications in nanotechnology.

From a pharmacological perspective, 2-amino-3-methyl-3-(1H-pyrrol-3-yl)butanoic acid has shown promise as a lead compound for drug discovery. Its ability to modulate G-protein coupled receptors (GPCRs) has been extensively studied, with recent findings indicating its potential as an agonist or antagonist depending on the target receptor. This versatility makes it a valuable tool in the development of novel therapeutics targeting various disease states.

In conclusion, 2-amino-3-methyl-3-(1H-pyrrol-3-yli butanoic acid (CAS No: 2228082980) is a multifaceted compound with significant potential in multiple scientific domains. Its unique structure and functional groups make it an invaluable resource for researchers working in organic synthesis, pharmacology, and materials science. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.